1-(4-Hydroxy-3-methoxyphenyl)nonan-3-one

• CAS No.: 53172-03-5
• Molecular Formula: C16H24O3
• Molecular Weight: 264.36 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)nonan-3-one
• InChI: InChI=1S/C16H24O3/c1-3-4-5-6-7-14(17)10-8-13-9-11-15(18)16(12-13)19-2/h9,11-12,18H,3-8,10H2,1-2H3
• InChI Key: CLNNPXNIUKIPIP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)CCC1=CC(=C(C=C1)O)OC

Description

1-(4-Hydroxy-3-methoxyphenyl)nonan-3-one is an organic compound with the molecular formula C16H24O3. It is known for its unique structure, which includes a hydroxy group and a methoxy group attached to a phenyl ring, along with a nonanone chain.

Preparation Methods

The synthesis of 1-(4-Hydroxy-3-methoxyphenyl)nonan-3-one can be achieved through several synthetic routes. One common method involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with a suitable alkylating agent under basic conditions to form the desired product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

1-(4-Hydroxy-3-methoxyphenyl)nonan-3-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It has been investigated for its potential anti-inflammatory and antioxidant properties.

Medicine: Research has explored its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of fragrances and flavoring agents.

Mechanism of Action

The mechanism of action of 1-(4-Hydroxy-3-methoxyphenyl)nonan-3-one involves its interaction with specific molecular targets and pathways. For example, it may inhibit the activity of certain enzymes or modulate signaling pathways involved in inflammation and oxidative stress. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

1-(4-Hydroxy-3-methoxyphenyl)nonan-3-one can be compared with other similar compounds, such as:

1-(4-Hydroxy-3-methoxyphenyl)ethanone: Known for its anti-inflammatory properties.

1-(4-Hydroxy-3-methoxyphenyl)dec-4-en-3-one:

1-(4-Hydroxy-3-methoxyphenyl)dodecan-3-one: Known for its use in the fragrance industry.

These compounds share similar structural features but differ in their specific applications and properties, highlighting the uniqueness of this compound .